Cas no 1804895-75-7 (2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1804895-75-7
• MF: C₈H₇F₃N₂O₅
• MW: 268.146792650223
• CID: 4839506
• Update Time: 2025-05-19

2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C8H7F3N2O5/c1-17-7-5(13(15)16)2-4(3-14)6(12-7)18-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： UEUPPVVBFWABBF-UHFFFAOYSA-N
• SMILES： FC(OC1C(CO)=CC(=C(N=1)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 1.6
• Topological Polar Surface Area: 97.4

Additional information on 2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol

Comprehensive Overview of 2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804895-75-7)

The compound 2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804895-75-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the methoxy, nitro, and trifluoromethoxy substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

One of the key reasons 2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol garners attention is its versatility in organic synthesis. The presence of both electron-withdrawing (nitro and trifluoromethoxy) and electron-donating (methoxy) groups allows for selective functionalization, enabling the creation of diverse molecular libraries. This property is particularly relevant in drug discovery, where scaffold diversity is critical for identifying lead compounds. Recent studies highlight its potential in targeting enzyme inhibitors and receptor modulators, addressing unmet medical needs in areas like oncology and neurological disorders.

From an agrochemical perspective, the trifluoromethoxy moiety in CAS No. 1804895-75-7 is noteworthy. Fluorinated compounds are known for their enhanced bioactivity and environmental stability, making them ideal candidates for next-generation pesticides. With growing global demand for food security and eco-friendly pest control, this compound’s application in developing low-toxicity formulations is a hot topic. Industry experts are exploring its use in systemic insecticides and herbicides, which could reduce application frequency and environmental impact.

The synthesis and characterization of 2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol also align with advancements in green chemistry. Researchers are optimizing routes to minimize waste and energy consumption, leveraging techniques like catalytic hydrogenation and flow chemistry. These efforts resonate with the broader push for sustainable manufacturing in the chemical industry. Additionally, the compound’s spectroscopic properties (e.g., NMR and IR profiles) are well-documented, facilitating its identification and quality control in industrial settings.

In the context of material science, this pyridine derivative shows promise for functional materials. Its aromatic core and substituents enable interactions with polymers and metals, suggesting applications in conductive coatings or sensors. As the demand for smart materials grows, compounds like CAS No. 1804895-75-7 could play a pivotal role in innovations such as flexible electronics and environmental monitoring devices.

To address common queries from researchers: How to synthesize 2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol? Published protocols typically involve sequential nitration and etherification of pyridine precursors. What are its solubility properties? It exhibits moderate solubility in polar organic solvents like DMSO and methanol, which is advantageous for reaction planning. These practical insights enhance its usability in lab settings.

In summary, 2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804895-75-7) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural complexity and functional adaptability position it at the forefront of innovation-driven chemistry, meeting contemporary challenges in health, agriculture, and technology.